Cas no 57442-24-7 (Benzene,1,3-diethyl-2-nitro-)

• Product Name: Benzene,1,3-diethyl-2-nitro-
• CAS No: 57442-24-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 373983
• PubChem ID: 3017072
• Update Time: 2025-04-19

Benzene,1,3-diethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-diethyl-2-nitro-
• 1,3-diethyl-2-nitrobenzene
• 1,3-diethyl-2-nitro-benzene
• SCHEMBL10944668
• 57442-24-7
• Benzene, 1,3-diethyl-2-nitro-
• DTXSID10206056

• Inchi： 1S/C10H13NO2/c1-3-8-6-5-7-9(4-2)10(8)11(12)13/h5-7H,3-4H2,1-2H3
• InChI Key： TUEWNQTZFYCGPG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=CC=1CC)CC)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.073
• Boiling Point: 245.4°Cat760mmHg
• Flash Point: 93.2°C
• Refractive Index: 1.534
• PSA: 43.14